8-Iodo-3-(phenylsulfonyl)quinoline

• CAS No.: 607743-09-9
• Molecular Formula: C15H10INO2S
• Molecular Weight: 395.22 g/mol
• IUPAC Name: 3-(benzenesulfonyl)-8-iodoquinoline
• InChI: InChI=1S/C15H10INO2S/c16-14-8-4-5-11-9-13(10-17-15(11)14)20(18,19)12-6-2-1-3-7-12/h1-10H
• InChI Key: VWNANUTXXRDVPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=CN=C3C(=C2)C=CC=C3I

Description

8-Iodo-3-(phenylsulfonyl)quinoline is a useful research compound. Its molecular formula is C15H10INO2S and its molecular weight is 395.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of sodium nitrite (5.44 g, 78.8 mmol, 1.2 eq) in water (125 ml, 5 vol) was added to a stirred slurry of 8-amino-3-phenylsulfonylquinoline methanesulfonic acid salt (D8) (25.0 g, 65.7 mmol) in 5M HCl (500 ml, 20 vol). The mixture was stirred at 23° to 24.5° C. for 1 hr 5 min then acetonitrile (200 ml, 8 vol) was added. After 10 min a solution of sodium iodide (14.8 g, 98.6 mmol, 1.5 eq) in water (125 ml, 5 vol) was added over 3 min, resulting in the formation of a brown mixture and the evolution of gas. The brown mixture was stirred at 25° C. to 23° C. for 1 hr 5 min then dichloromethane (500 ml, 20 vol) was added and the mixture was stirred for 5 min. The lower organic layer was removed and the aqueous layer was extracted with dichloromethane (125 ml, 5 vol). The combined organic layers were washed with 10% w/v sodium sulfite (125 ml, 5 vol) then concentrated under reduced pressure. The resulting mixture was filtered and the cake was washed with acetonitrile (2×25 ml) and dried in a 40° C. oven under reduced pressure to afford the title compound D6; yield 15.27 g, 59%, identical spectroscopically to that produced by the first method.

Synthesis routes and methods II

Procedure details